[(3-Chloro-2-fluorophenyl)methyl](3-methylbutyl)amine

• Molecular Formula: C12H17ClFN
• Molecular Weight: 229.72 g/mol
• IUPAC Name: N-[(3-chloro-2-fluorophenyl)methyl]-3-methylbutan-1-amine
• InChI: InChI=1S/C12H17ClFN/c1-9(2)6-7-15-8-10-4-3-5-11(13)12(10)14/h3-5,9,15H,6-8H2,1-2H3
• InChI Key: UPSWTKHHKKXJRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCC1=C(C(=CC=C1)Cl)F

Description

(3-Chloro-2-fluorophenyl)methylamine (CAS 1506851-23-5, molecular formula C₁₂H₁₇ClFN, molecular weight 229.72) is a secondary amine featuring a halogenated aromatic ring (3-chloro-2-fluorophenyl) and a branched aliphatic chain (3-methylbutyl). The compound’s halogen substituents and amine functionality make it a candidate for further derivatization or as a ligand in coordination chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chloro-2-fluorophenyl)methylamine typically involves the reaction of 3-chloro-2-fluorobenzyl chloride with 3-methylbutylamine. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction mixture is usually heated to reflux to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

While specific industrial production methods for (3-Chloro-2-fluorophenyl)methylamine are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and safety .

Chemical Reactions Analysis

Types of Reactions

(3-Chloro-2-fluorophenyl)methylamine can undergo various chemical reactions, including:

Nucleophilic Substitution: The chloro and fluoro substituents on the phenyl ring can be replaced by other nucleophiles under appropriate conditions.

Oxidation: The amine group can be oxidized to form corresponding imines or amides.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide or potassium carbonate in an aprotic solvent like dimethylformamide (DMF).

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products

Nucleophilic Substitution: Substituted phenyl derivatives.

Oxidation: Imines or amides.

Reduction: Secondary or tertiary amines.

Scientific Research Applications

(3-Chloro-2-fluorophenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and reactivity.

Industry: Utilized in the synthesis of advanced materials and specialty chemicals

Mechanism of Action

The mechanism of action of (3-Chloro-2-fluorophenyl)methylamine is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its amine group. The presence of chloro and fluoro substituents may enhance its binding affinity and specificity for these targets, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Reported Applications/Properties	Reference
(3-Chloro-2-fluorophenyl)methylamine	C₁₂H₁₇ClFN	229.72	3-chloro-2-fluorophenyl, 3-methylbutyl	Unknown; potential synthetic intermediate
(3-Methoxyphenyl)methylamine	C₁₃H₂₁NO	207.32	3-methoxyphenyl, 3-methylbutyl	Unspecified; likely bioactive
(E)-N-(3-methylbutyl)-1-phenylmethanimine	C₁₂H₁₇N	175.27	Phenyl, 3-methylbutyl, imine	EAD-active in honeybee antennae
[(3-Chlorophenyl)methyl][2-(2-fluorophenyl)ethyl]amine	C₁₅H₁₅ClFN	263.74	3-chlorophenyl, 2-fluorophenethyl	Unknown; likely receptor-binding studies
Tris(3-methylbutyl)amine derivatives	Variable	Variable	Multiple 3-methylbutyl groups	Anti-agglomerants, anticorrosive agents

Key Observations:

• Substituent Effects on Bioactivity : The presence of electron-withdrawing groups (e.g., Cl, F) on the aromatic ring, as seen in the target compound, may enhance binding to biological targets compared to electron-donating groups (e.g., methoxy in ). For instance, (E)-N-(3-methylbutyl)-1-phenylmethanimine (lacking halogens) was identified as electrophysiologically active in honeybee antennae, suggesting that halogenation could modulate such interactions .
• Industrial Applications : Tris(3-methylbutyl)amine derivatives, when quaternized with chlorinated alkenes, exhibit anti-agglomerant and anticorrosive properties at low concentrations (0.5%), highlighting the versatility of 3-methylbutyl-containing amines in materials science .

Physicochemical and Functional Comparisons

• Steric Effects : The branched 3-methylbutyl group may reduce rotational freedom compared to linear alkyl chains, influencing binding kinetics in receptor-ligand interactions.

Biological Activity

(3-Chloro-2-fluorophenyl)methylamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The chemical structure of (3-Chloro-2-fluorophenyl)methylamine can be represented as follows:

• Molecular Formula : C12H16ClF N
• Molecular Weight : 229.72 g/mol

The compound features a chloro and fluorine substitution on the aromatic ring, which may influence its biological activity through interactions with various biological targets.

Research indicates that compounds similar to (3-Chloro-2-fluorophenyl)methylamine may exhibit activity through several mechanisms:

• Enzyme Inhibition : Compounds with similar structures have been shown to inhibit various enzymes, such as mPGES-1, which plays a critical role in inflammatory responses. For instance, a related compound demonstrated an IC50 of 8 nM against mPGES-1, indicating potent inhibition .
• Receptor Interaction : The structural attributes of this compound suggest potential interactions with neurotransmitter receptors, which could affect signaling pathways related to mood and cognition.
• Cell Proliferation Modulation : The compound may influence cell proliferation rates in cancerous cells, potentially serving as a therapeutic agent in oncology.

Case Studies

A review of literature reveals several studies that highlight the biological activity of related compounds:

• Study on mPGES-1 Inhibition : A study reported that a structurally similar compound exhibited significant inhibition of mPGES-1, with in vivo efficacy demonstrated in pain models. The lead compound showed an effective dose (ED50) of 36.7 mg/kg in LPS-induced thermal hyperalgesia models .
• Cancer Cell Line Studies : In vitro studies on human cancer cell lines showed that compounds with similar amine groups can induce apoptosis and inhibit proliferation at varying concentrations, suggesting a potential role in cancer therapy .

Data Tables

Compound	Target	IC50 (nM)	ED50 (mg/kg)	Remarks
(3-Chloro-2-fluorophenyl)methylamine	mPGES-1	TBD	TBD	Potential anti-inflammatory agent
Related Compound	mPGES-1	8	36.7	Strong inhibition in pain models
Similar Compound	Cancer Cell Lines	TBD	TBD	Induces apoptosis

Research Findings

Recent research has focused on the structure-activity relationship (SAR) of amine-containing compounds. Variations in substitution patterns significantly affect biological activity, particularly regarding enzyme selectivity and receptor binding affinities .

Additionally, pharmacokinetic studies have suggested favorable absorption characteristics for compounds with similar structures, indicating their potential for oral bioavailability .

Q & A

Basic Questions

Q. What are the established synthetic routes for (3-Chloro-2-fluorophenyl)methylamine, and how is its structure confirmed?

• Methodology : The compound can be synthesized via alkylation of tris(3-methylbutyl)amine with halogenated electrophiles like (E)- or (Z)-1,3-dichloropropene. Key steps include optimizing solvent choice (e.g., acetonitrile over ethanol to reduce byproducts) and reaction time (e.g., 20 hours at reflux) to achieve yields up to 80% . Structural confirmation relies on NMR spectroscopy (¹H, ¹³C) for stereochemical analysis and chromatography-mass spectrometry to identify byproducts and ensure purity .

Q. What safety protocols are critical when synthesizing halogenated amines like this compound?

• Methodology : Use PPE (gloves, goggles, lab coats) to avoid skin/eye contact. Conduct reactions in fume hoods to mitigate inhalation risks. Separate halogenated waste and collaborate with certified disposal services to prevent environmental contamination. Refer to SDS guidelines for handling amines and chlorinated intermediates .

Q. Which physicochemical properties are pivotal for predicting the reactivity of (3-Chloro-2-fluorophenyl)methylamine?

• Key Properties :

Property	Influence on Reactivity
Halogen substituents (Cl, F)	Increase electrophilicity; enhance stability via electron-withdrawing effects
Steric bulk from 3-methylbutyl group	May hinder nucleophilic attacks at the amine center
Lipophilicity	Impacts solubility in organic solvents and membrane permeability in biological assays
These properties are inferred from analogous amine derivatives and reaction behavior in quaternization studies .

Advanced Research Questions

Q. How can alkylation efficiency be optimized for tris(3-methylbutyl)amine derivatives?

• Methodology :

• Solvent Selection : Acetonitrile improves reaction kinetics and selectivity compared to ethanol, reducing elimination byproducts .
• Catalysis : Explore phase-transfer catalysts or Lewis acids to accelerate alkylation.
• Temperature Control : Reflux conditions (e.g., 80°C in acetonitrile) balance reactivity and decomposition risks.
• Purification : Use flash chromatography or recrystallization to isolate high-purity products .

Q. How should researchers address contradictions in spectroscopic data during structural characterization?

• Methodology :

• Multi-Technique Validation : Combine ¹H/¹³C NMR, X-ray crystallography (if crystals are obtainable), and high-resolution mass spectrometry (HRMS) to resolve ambiguities.
• Computational Modeling : Density Functional Theory (DFT) calculations can predict NMR chemical shifts and verify stereochemistry .
• Isotopic Labeling : Use deuterated analogs to distinguish overlapping signals in complex spectra.

Q. What mechanistic insights exist for the quaternization of tris(3-methylbutyl)amine with halogenated electrophiles?

• Methodology :

• Kinetic Studies : Monitor reaction progress via in situ FTIR or HPLC to identify rate-determining steps.
• Isotope Effects : Use deuterated solvents or substrates to probe hydrogen-bonding or steric effects.
• Intermediate Trapping : Employ low-temperature NMR to detect transient species (e.g., iminium ions) .

Q. How do structural modifications (e.g., fluorination) influence the compound’s biological or anticorrosive activity?

• Methodology :

• Structure-Activity Relationships (SAR) : Synthesize analogs with varying halogen positions (e.g., 2-fluoro vs. 4-chloro) and test in bioassays (e.g., antimicrobial activity) or anticorrosion models (e.g., gravimetric corrosion rate measurements).
• Computational Docking : Predict interactions with biological targets (e.g., enzymes) or metal surfaces using molecular dynamics simulations .

Data Contradiction Analysis

Q. How to interpret conflicting yields reported for alkylation reactions in different solvents?

• Case Study : reports 80% yield in acetonitrile vs. low yields in ethanol due to competing elimination pathways.
• Resolution :

• Byproduct Analysis : Use GC-MS to identify side products (e.g., alkenes from dehydrohalogenation).
• Solvent Polarity : Acetonitrile’s higher polarity stabilizes charged intermediates, favoring alkylation over elimination .